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Compound of Interest

Compound Name: 2,5-Dimethylene-furan

Cat. No.: B15487505 Get Quote

Topic: Personal Protective Equipment for Handling 2,5-Dimethylfuran

Content Type: Provides essential, immediate safety and logistical information, including

operational and disposal plans. This content provides procedural, step-by-step guidance that

directly answers specific operational questions.

Audience: Researchers, scientists, and drug development professionals.

This document provides critical safety information and handling protocols for 2,5-Dimethylfuran

(CAS 625-86-5). Adherence to these guidelines is essential to ensure the safety of laboratory

personnel and the integrity of research. 2,5-Dimethylfuran is a highly flammable liquid that is

harmful if swallowed and can cause skin, eye, and respiratory irritation.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 2,5-Dimethylfuran.
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Property Value

CAS Number 625-86-5[1][2][3]

Molecular Formula C₆H₈O[1][2]

Molecular Weight 96.13 g/mol [1][3]

Appearance Clear colorless to amber liquid[2]

Boiling Point 92-94 °C[1][2]

Melting Point -62 °C[1]

Flash Point -1 °C (30 °F)[1]

Density 0.903 g/mL at 25 °C

Operational Plan: Handling 2,5-Dimethylfuran
This section outlines the standard operating procedure for the safe handling of 2,5-

Dimethylfuran in a laboratory setting.

1. Engineering Controls:

Always handle 2,5-Dimethylfuran in a well-ventilated area, preferably within a certified

chemical fume hood.[4]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[4]

Use explosion-proof electrical and ventilating equipment.[4]

All metal parts of the equipment must be grounded to prevent ignition of vapors by static

electricity discharge.[4]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical splash goggles and a face shield are mandatory to

protect against splashes.
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Skin Protection:

Wear flame-retardant antistatic protective clothing.[5]

Chemically resistant gloves (e.g., nitrile) must be worn. Inspect gloves for any signs of

degradation before use and replace them immediately if contaminated.

A lab coat should be worn and buttoned to its full length.

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation, a

NIOSH-approved respirator with an appropriate organic vapor cartridge is required.[4]

3. Handling Procedures:

Keep the container tightly closed when not in use.[4]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking is permitted in the

handling area.[4]

Use only non-sparking tools.[4]

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.

Wash hands thoroughly after handling.

Disposal Plan
Proper disposal of 2,5-Dimethylfuran and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect all waste containing 2,5-Dimethylfuran, including unused product and contaminated

materials (e.g., absorbent paper, gloves, and disposable lab coats), in a designated, properly

labeled, and sealed hazardous waste container.
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Your contaminated clothing and absorbent paper should be sealed in a vapor-tight plastic

bag for eventual disposal.[2][3]

2. Waste Storage:

Store the hazardous waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.

3. Waste Disposal:

Dispose of the hazardous waste through a licensed professional waste disposal service.[5]

All disposal activities must be in accordance with local, state, and federal regulations.[5]

Do not dispose of 2,5-Dimethylfuran down the drain or in general waste.

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for safely handling 2,5-Dimethylfuran from

preparation to disposal.
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Caption: Workflow for Safe Handling of 2,5-Dimethylfuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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